Cas no 1509899-49-3 ((E)-Methyl 2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate)

• Product Name: (E)-Methyl 2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate
• CAS No: 1509899-49-3
• MF: C₁₃H₂₃BO₄
• MW: 254.130324602127
• MDL: MFCD34184518
• CID: 4730006
• PubChem ID: 89948925
• Update Time: 2024-11-08

(E)-Methyl 2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate Chemical and Physical Properties

Names and Identifiers

• 1509899-49-3
• methyl (3E)-2,2-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate
• Z3952165800
• methyl (E)-2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate
• CS-0255953
• methyl (3E)-2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate
• SCHEMBL15447397
• EN300-37468906
• (E)-methyl 2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate
• (E)-Methyl 2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate

• MDL： MFCD34184518
• Inchi： 1S/C13H23BO4/c1-11(2,10(15)16-7)8-9-14-17-12(3,4)13(5,6)18-14/h8-9H,1-7H3/b9-8+
• InChI Key： QPSFEYWJMDUMMX-CMDGGOBGSA-N
• SMILES： O1B(/C=C/C(C(=O)OC)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 254.1689394g/mol
• Monoisotopic Mass: 254.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų